Cas no 79285-14-6 (1,3,5-Triazine, 2-(4-butoxyphenyl)-4,6-bis(trichloromethyl)-)

• Product Name: 1,3,5-Triazine, 2-(4-butoxyphenyl)-4,6-bis(trichloromethyl)-
• CAS No: 79285-14-6
• MF: C₁₅H₁₃Cl₆N₃O
• MW: 464.001217603683
• CID: 533056
• PubChem ID: 21954418
• Update Time: 2025-04-19

1,3,5-Triazine, 2-(4-butoxyphenyl)-4,6-bis(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 2-(4-butoxyphenyl)-4,6-bis(trichloromethyl)-
• 2-(4-butoxyphenyl)-4,6-bis(trichloromethyl)-1,3,5-triazine
• SCHEMBL990934
• DTXSID10620697
• 79285-14-6

• Inchi： 1S/C15H13Cl6N3O/c1-2-3-8-25-10-6-4-9(5-7-10)11-22-12(14(16,17)18)24-13(23-11)15(19,20)21/h4-7H,2-3,8H2,1H3
• InChI Key： XBYTTXAEDHUVAH-UHFFFAOYSA-N
• SMILES： ClC(C1N=C(C(Cl)(Cl)Cl)N=C(C2C=CC(=CC=2)OCCCC)N=1)(Cl)Cl

Computed Properties

• Exact Mass: 462.916028g/mol
• Monoisotopic Mass: 460.918978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 47.9Ų